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Compound of Interest

Compound Name: Phosphorus(V) sulfide

Cat. No.: B7769721

An In-depth Technical Guide to the Safe Handling of Phosphorus Pentasulfide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Phosphorus pentasulfide (P4S1o0) is a highly reactive, flammable, and toxic solid chemical
widely used in the synthesis of organophosphorus compounds, including insecticides,
lubricating oil additives, and flotation agents.[1][2] Its utility in research and development,
particularly in the pharmaceutical industry for creating novel thiophosphoryl compounds, is
significant. However, its hazardous properties necessitate stringent safety and handling
protocols. This guide provides a comprehensive overview of the physical and chemical
properties, toxicology, handling and storage procedures, and emergency response measures
for phosphorus pentasulfide to ensure its safe use in a laboratory setting.

Chemical and Physical Properties

Phosphorus pentasulfide is a greenish-yellow crystalline solid with a characteristic rotten-egg-
like odor, which is due to its slow hydrolysis by moisture to produce hydrogen sulfide (H2S) gas.
[1][3][4] This reaction underscores its primary hazard as a water-reactive substance.[1][4]
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Property

Value

Source

Molecular Formula

P4S10 (Molecular), P2Ss
(Empirical)

[2](5]

Molecular Weight 222.27 g/mol [41[6]
Appearance Greenish-yellow solid [B1141[7]
Odor Rotten eggs [11[3]
Melting Point 280 - 290°C (527 - 554°F) [4][81[9]
Boiling Point 513 - 515°C (955 - 959°F) [4][9]
Density 2.03-2.1 g/cm? [11[4119]

Autoignition Temp.

142°C (288°F)

[4119]

Vapor Pressure

1 mmHg at 300°C (572°F)

[2]14]

Solubility

Reacts with water; Soluble in

carbon disulfide

[2]14]

Toxicology and Exposure Limits

The primary toxicological concern with phosphorus pentasulfide is its rapid hydrolysis upon

contact with water or moisture, which liberates highly toxic and flammable hydrogen sulfide

gas.[1][2][10] Inhalation of phosphorus pentasulfide dust or its hydrolysis products can cause

severe respiratory irritation, pulmonary edema, and systemic effects such as headache,

dizziness, and nausea.[3] Direct contact can cause severe skin and eye irritation or burns.[3]

Parameter Value Species Source

LDso (Oral) 389 mg/kg Rat [2]

LDso (Dermal) 3160 mg/kg Rabbit [8]

IDLH 250 mg/m3 N/A [2][4][10]
Occupational Exposure Limits:
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Limit Value Issuing Agency
TLV-TWA 1 mg/m3 ACGIH, OSHA
TLV-STEL 3 mg/m3 ACGIH, NIOSH

o TWA (Time-Weighted Average): The average exposure over a normal 8-hour workday.[1][10]

e STEL (Short-Term Exposure Limit): The maximum concentration to which workers can be
exposed for a short period (usually 15 minutes) without suffering from adverse effects.[1][10]

e IDLH (Immediately Dangerous to Life or Health): The concentration that is likely to cause
death or immediate or delayed permanent adverse health effects.[4][10]

Hazard Identification and Reactivity

Phosphorus pentasulfide is classified as a flammable solid and a dangerous-when-wet
material.[1][4] Its dust can form explosive mixtures with air.[9] The primary chemical hazard is
its violent reaction with water, which produces hydrogen sulfide and phosphoric acid.[2][4][9]

/l Main Node P4S10 [label="Phosphorus Pentasulfide\n(P4S10)", shape=octagon, style="filled",
fillcolor="#FBBCO05", fontcolor="#202124"];

/I Incompatible Substances substances [shape=plaintext, label="Reacts Violently With:",
fontcolor="#202124"];

Water [label="Water / Moisture\n(Hz0)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Acids
[label="Acids", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Alcohols [label="Alcohols",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Oxidizers [label="Strong Oxidizing
Agents\n(Peroxides, Nitrates, etc.)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Bases
[label="Strong Bases\n(NaOH, KOH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Organics
[label="Organic Compounds", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Il Products products [shape=plaintext, label="To Produce:", fontcolor="#202124"];

H2S [label="Hydrogen Sulfide (H2S)\n(Toxic, Flammable Gas)", shape=ellipse, style=filled,
fillcolor="#34A853", fontcolor="#FFFFFF"]; H3PO4 [label="Phosphoric Acid
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(HsPOa4)\n(Corrosive)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
Heat [label="Heat\n(Fire/Explosion Hazard)", shape=ellipse, style=filled, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Other [label="Other Hazardous Products", shape=ellipse, style=filled,

fillcolor="#34A853", fontcolor="#FFFFFF"];

/I Relationships P4S10 -> substances [style=invis]; substances -> Water [dir=none,
color="#5F6368"]; substances -> Acids [dir=none, color="#5F6368"]; substances -> Alcohols
[dir=none, color="#5F6368"]; substances -> Oxidizers [dir=none, color="#5F6368"]; substances
-> Bases [dir=none, color="#5F6368"]; substances -> Organics [dir=none, color="#5F6368"];

{Water, Acids} -> products [style=invis]; products -> H2S [dir=none, color="#5F6368"]; products
-> H3PO4 [dir=none, color="#5F6368"]; products -> Heat [dir=none, color="#5F6368"];
products -> Other [dir=none, color="#5F6368"];

Water -> H2S [label=" Forms"]; Water -> H3PO4 [label=" Forms"]; Water -> Heat [label="
Generates"]; Acids -> H2S [label=" Forms"]; Acids -> Heat [label=" Generates"]; Alcohols ->
Other [label=" Forms"]; Oxidizers -> Heat [label=" Generates"]; Bases -> Other [label="
Forms"]; } enddot Caption: Chemical Incompatibility of Phosphorus Pentasulfide.

Safe Handling and Storage Protocols

Adherence to strict protocols is mandatory to mitigate the risks associated with phosphorus
pentasulfide.

Engineering Controls

o Fume Hood: All work with phosphorus pentasulfide must be conducted in a certified chemical
fume hood to control dust and capture any hydrogen sulfide gas released.[11]

o Ventilation: The storage and handling areas must be cool, dry, and well-ventilated.[3][7][12]

o Explosion-Proof Equipment: Use explosion-proof electrical equipment and non-sparking
tools, especially when opening or transferring the material.[3][11][12]

o Grounding: Metal containers and transfer equipment must be grounded and bonded to
prevent static electricity buildup, which can be an ignition source.[3][11][12]
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Personal Protective Equipment (PPE)

A comprehensive PPE protocol is required:

Body Protection: Flame-retardant and chemically resistant lab coat or coveralls.[12][13]

o Hand Protection: Chemical-resistant gloves (consult manufacturer's data for specific material
compatibility).[6]

o Eye Protection: Chemical safety goggles and a face shield.[6]

o Respiratory Protection: For situations with potential exposure above the STEL, a NIOSH-
approved respirator with appropriate cartridges for acid gases and particulates is necessary.
[6][12]

Administrative Controls

o Restricted Access: Designate areas where phosphorus pentasulfide is handled and stored,
with access limited to trained and authorized personnel.

» No Ignition Sources: Prohibit smoking, open flames, and other heat sources in handling and
storage areas.[3][6][7]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[5][6][12]

» Training: All personnel must receive documented training on the hazards, handling protocols,
and emergency procedures for phosphorus pentasulfide before use.[11]

I/ Define node styles node [fillcolor="#F1F3F4", fontcolor="#202124"]; start_end [shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"]; process [shape=box]; decision [shape=diamond,
fillcolor="#FBBC05", fontcolor="#202124"]; io [shape=parallelogram, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; storage [shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"];

/I Nodes start [label="Receive Chemical”, class="start_end"]; inspect [label="Inspect
Container\nfor Damage/Moisture", class="process"]; damaged [label="Container\nDamaged?",
class="decision"]; reject [label="Reject Shipment/\nFollow Spill Protocol", class="i0"]; store
[label="Store in Designated Area", class="storage"]; prep [label="Prepare for Use:\nDon PPE,
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Verify\nEngineering Controls”, class="process"]; transfer [label="Transfer Under\ninert Gas in
Fume Hood", class="process"]; use [label="Use in Reaction", class="process"]; cleanup
[label="Decontaminate Equipment\n& Dispose of Waste", class="process"]; end
[label="Procedure Complete", class="start_end"];

/I Edges start -> inspect; inspect -> damaged; damaged -> reject [label="Yes"]; damaged ->
store [label="No"]; store -> prep; prep -> transfer; transfer -> use; use -> cleanup; cleanup ->
end; } enddot Caption: Standard Workflow for Handling Phosphorus Pentasulfide.

Emergency Procedures

Immediate and correct response to an emergency is critical. DO NOT USE WATER in case of a
fire or spill involving phosphorus pentasulfide.[1][3]

Spill Response

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]
o Ventilate: Ensure the area is well-ventilated (if safe to do so).
» Control Ignition: Remove all sources of ignition.[3]

» Containment: Wearing full PPE, cover the spill with a dry, inert material such as sand, dry
lime, or soda ash.[3][12] Do not use combustible materials like sawdust.

o Collection: Using non-sparking tools, carefully scoop the material into a dry, sealable
container for disposal.[12]

» Decontamination: Clean the spill area, but avoid using water. If necessary, a final rinse with a
large volume of water may be permissible after the solid material is completely removed, but
this should be done with extreme caution.[12]

Fire Response

o Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or dry sand.[1][3][6]
NEVER USE WATER, FOAM, OR HALONS.[3][6] The reaction with water produces
flammable hydrogen sulfide gas, which can intensify the fire.[1]
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» Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[8]

o Container Cooling: If containers are exposed to fire but not yet breached, they can be cooled
with a water spray, ensuring that water does not come into contact with the chemical itself.[3]

First Aid

 Inhalation: Move the victim to fresh air immediately.[8][11] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[6]

o Skin Contact: Brush off any loose solid particles from the skin.[12] Immediately flush the
affected area with copious amounts of water for at least 15 minutes while removing
contaminated clothing.[11] Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[11] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[8] If the victim is conscious and alert, give 2-4 cupfuls of
water or milk.[11] Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[11]

/I Define node styles node [fillcolor="#F1F3F4", fontcolor="#202124"]; start_node
[shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; decision [shape=diamond,
fillcolor="#FBBCO05", fontcolor="#202124"]; action [shape=box, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; end_node [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Nodes start [label="Emergency Event", class="start_node"]; event_type [label="Type
of\nEmergency?", class="decision"];

/I Spill Path spill [label="Spill", class="action"]; spill_action [label="Evacuate Area\nRemove
Ignition Sources\nCover with Dry Sand/Soda Ash\nCollect with Non-Sparking Tools",
class="action"]; spill_end [label="Dispose as\nHazardous Waste", class="end_node"];

Il Fire Path fire [label="Fire", class="action"]; fire_action [label="Use Dry Chemical or CO2\nDO
NOT USE WATER\nCool Exposed Containers”, class="action"]; fire_end [label="Call
Emergency\nServices", class="end_node"];
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/I Exposure Path exposure [label="Personal Exposure”, class="action"]; exposure_action
[label="Inhalation: Move to Fresh Air\nSkin: Brush off, then flush with water\nEyes: Flush with
water (15 min)", class="action"]; exposure_end [label="Seek Immediate\nMedical Attention",
class="end_node"];

I/l Edges start -> event_type; event_type -> spill [label="Spill"]; event_type -> fire [label="Fire"];
event_type -> exposure [label="Exposure"];

spill -> spill_action; spill_action -> spill_end;
fire -> fire_action; fire_action -> fire_end,

exposure -> exposure_action; exposure_action -> exposure_end; } enddot Caption: Decision
Flowchart for Emergency Response.

Waste Disposal

All phosphorus pentasulfide waste, including contaminated spill cleanup materials and empty
containers, must be treated as hazardous waste.[13] Empty containers may retain product
residue and flammable vapors.[11] Dispose of all waste in accordance with local, state, and
federal regulations. Do not dispose of it down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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